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Compound of Interest

Compound Name: 2-(Pyridin-2-ylamino)ethanol

Cat. No.: B023244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties and synthetic methodologies related to 2-(Pyridin-2-ylamino)ethanol. This

compound serves as a valuable building block in medicinal chemistry and materials science.

This document outlines its molecular characteristics and provides an exemplary synthetic

workflow.

Core Molecular Data
The fundamental molecular properties of 2-(Pyridin-2-ylamino)ethanol are summarized

below. These data are critical for stoichiometric calculations in synthesis, analytical

characterization, and computational modeling.

Property Value Source

Molecular Formula C₇H₁₀N₂O [1][2]

Molecular Weight 138.17 g/mol [1]

Appearance Solid [1][2]
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While specific experimental protocols for the synthesis of 2-(Pyridin-2-ylamino)ethanol can

vary, a general and representative approach involves the reaction of 2-chloropyridine with

ethanolamine. Below is a conceptual laboratory-scale synthesis protocol.

Objective: To synthesize 2-(Pyridin-2-ylamino)ethanol.

Materials:

2-chloropyridine

Ethanolamine

An appropriate solvent (e.g., N,N-Dimethylformamide - DMF)

A non-nucleophilic base (e.g., Potassium Carbonate - K₂CO₃)

Deionized water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-chloropyridine and an excess of

ethanolamine in DMF.

Addition of Base: Add potassium carbonate to the mixture. The base will act as a scavenger

for the hydrochloric acid formed during the reaction.

Reaction Conditions: Heat the mixture to reflux and maintain stirring for several hours until

the reaction is complete (monitoring by Thin Layer Chromatography - TLC is recommended).

Work-up:

Cool the reaction mixture to room temperature.

Pour the mixture into a separatory funnel containing deionized water and ethyl acetate.

Separate the organic layer.

Wash the organic layer sequentially with deionized water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude product.

Further purification can be achieved by column chromatography or recrystallization to

obtain pure 2-(Pyridin-2-ylamino)ethanol.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of a target compound like 2-(Pyridin-2-ylamino)ethanol.
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Caption: A generalized workflow for chemical synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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